6-Chloro-2-[(phenylmethyl)thio]-4,5-pyrimidinediamine

• Molecular Formula: C11H11ClN4S
• Molecular Weight: 266.75 g/mol
• IUPAC Name: 2-benzylsulfanyl-6-chloropyrimidine-4,5-diamine
• InChI: InChI=1S/C11H11ClN4S/c12-9-8(13)10(14)16-11(15-9)17-6-7-4-2-1-3-5-7/h1-5H,6,13H2,(H2,14,15,16)
• InChI Key: KXTKJBKITLZAAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NC(=C(C(=N2)Cl)N)N

Description

6-Chloro-2-[(phenylmethyl)thio]-4,5-pyrimidinediamine is a useful research compound. Its molecular formula is C11H11ClN4S and its molecular weight is 266.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A suspension of the product from example 2, step (d) (980 mg), NH4Cl (1.61 g) and iron powder (559 mg) in EtOH (100 ml) and H2O (15 ml) was heated at 85° C. for 1.5 h. The mixture was filtered through celite and washed with hot MeOH (100 ml) before concentrating the filtrate onto silica under reduced pressure. Column chromatography using 1:1 isohexane/ethyl acetate as eluent provided the subtitled product as a yellow solid (0.69 g, 78%)